Cas no 22364-68-7 (2-Methylphenylacetonitrile)

• Product Name: 2-Methylphenylacetonitrile
• CAS No: 22364-68-7
• MF: C₉H₉N
• MW: 131.174462080002
• MDL: MFCD00001904
• CID: 52054
• PubChem ID: 31155
• Update Time: 2025-04-18

2-Methylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(o-Tolyl)acetonitrile
• o-Methylphenylacetonitrile
• 2-Methylbenzyl cyanide~2-Methylphenylacetonitrile
• o-Tolylacetonitrile
• o-methylbenzyl cyanide
• Tolylacetonitrile
• 2-Methylbenzyl cyanide
• o-Xylyl Cyanide
• 2-(2-methylphenyl)acetonitrile
• 2-Methylphenylacetonitrile
• 2-methylbenzoacetonitrile
• 2-Methylphenylacetonitrile 2-Methylbenzyl cyanide
• Benzeneacetonitrile, 2-methyl-
• o-Methylbenzylcyanide
• 2-Methylbenzeneacetonitrile
• (2-methylphenyl)acetonitrile
• 2-o-tolylacetonitrile
• toluene-acetonitrile
• 2-Tolylacetonitrile
• 2-Methylbezeneacetonitrile
• AI
• MFCD00001904
• P36Y8LY38Y
• o-tolyl-acetonitrile
• X0045
• 2-methyl benzylcyanide
• CK2042
• 22364-68-7
• DTXSID80176898
• AKOS000200427
• InChI=1/C9H9N/c1-8-4-2-3-5-9(8)6-7-10/h2-5H,6H2,1H
• AM10744
• W-107481
• WLN: NC1R B1
• AC-16983
• BRN 0907182
• NSC 75859
• 2-methylphenyl acetonitrile
• NS00027151
• O-METHYLBENZYL NITRILE
• SCHEMBL102904
• HMS1775E07
• ACETONITRILE, o-TOLYL-
• CHEBI:27982
• Z57039593
• Q27103439
• A816156
• DS-2078
• Benzenemethanamine, 3-methoxy-N,N-dimethyl-
• UNII-P36Y8LY38Y
• CS-W019570
• o-Methylphenylacetonitrile o-Methylbenzyl cyanide
• EINECS 244-937-5
• EN300-17797
• NSC-75859
• 4-09-00-01791 (Beilstein Handbook Reference)
• C02596
• AI3-33244
• 2-(2-methylphenyl)ethanenitrile
• A4806
• FT-0638216
• NSC75859
• 2-methyl benzyl cyanide
• STL168034
• DB-028141

• MDL： MFCD00001904
• Inchi： 1S/C9H9N/c1-8-4-2-3-5-9(8)6-7-10/h2-5H,6H2,1H3
• InChI Key： WMGVPDQNPUQRND-UHFFFAOYSA-N
• SMILES： N#CCC1C=CC=CC=1C
• BRN： 0907182

Computed Properties

• Exact Mass: 131.07300
• Monoisotopic Mass: 131.073499
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Colorless liquid. Almond like odor 2. density (g/ml, 25/4 ℃)
• Density: 1.056
• Melting Point: 58 - 59
• Boiling Point: 120°C/13mmHg(lit.)
• Flash Point: >110℃(230℉)(lit.)
• Refractive Index: 1.5264-1.5284
• Water Partition Coefficient: Slightly soluble in water. Soluble in benzene, ethyl ether, ethanol.
• PSA: 23.79000
• LogP: 2.06108

2-Methylphenylacetonitrile Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：3439
• Hazard Category Code： R20/21/22
• Safety Instruction： S36/37-S37/39-S27-S26
• RTECS：AM2290000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides